Cas no 23459-25-8 (Propanamide,N-(diphenylmethyl)-2-(propylamino)-)

• Product Name: Propanamide,N-(diphenylmethyl)-2-(propylamino)-
• CAS No: 23459-25-8
• MF: C₁₉H₂₄N₂O
• MW: 296.406664848328
• CID: 280329
• PubChem ID: 211604
• Update Time: 2025-04-19

Propanamide,N-(diphenylmethyl)-2-(propylamino)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(diphenylmethyl)-2-(propylamino)-
• N-benzhydryl-2-(propylamino)propanamide
• N-(Diphenylmethyl)-2-(propylamino)propionamide
• Propionamide, N-(diphenylmethyl)-2-(propylamino)-
• N-(Diphenylmethyl)-2-(propylamino)propanimidic acid
• 23459-25-8
• BRN 2986089
• DTXSID20946118

• Inchi： 1S/C19H24N2O/c1-3-14-20-15(2)19(22)21-18(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,15,18,20H,3,14H2,1-2H3,(H,21,22)
• InChI Key： JMFLNQKLNDMHBB-UHFFFAOYSA-N
• SMILES： O=C(C(C)NCCC)NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 296.18902
• Monoisotopic Mass: 296.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13